N-(4-bromo-2,6-dimethylphenyl)-2-methylbenzamide

• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-2-methylbenzamide
• InChI: InChI=1S/C16H16BrNO/c1-10-6-4-5-7-14(10)16(19)18-15-11(2)8-13(17)9-12(15)3/h4-9H,1-3H3,(H,18,19)
• InChI Key: DYOWBEIFXJXAHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2C)Br)C
• Molecular Formula: C16H16BrNO
• Molecular Weight: 318.21 g/mol

Description

N-(4-bromo-2,6-dimethylphenyl)-2-methylbenzamide, also known as BDMC, is a chemical compound that has been extensively researched for its potential use in various scientific applications. This compound is a member of the benzamide family of compounds and is known for its unique chemical properties, which make it an attractive target for researchers. In

Mechanism of Action

The mechanism of action of N-(4-bromo-2,6-dimethylphenyl)-2-methylbenzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in cancer cells. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to have anti-cancer properties, and this compound is thought to exert its anti-cancer effects through this mechanism. This compound has also been shown to inhibit the activity of certain signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules involved in the immune response. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromo-2,6-dimethylphenyl)-2-methylbenzamide is its potent anti-cancer properties. It has been shown to be effective against a wide range of cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. This compound is also relatively easy to synthesize, which makes it an attractive target for researchers. However, there are also some limitations to the use of this compound in lab experiments. One of the main limitations is its low solubility in aqueous solutions, which can make it difficult to work with. This compound is also relatively unstable and can decompose over time, which can make it difficult to store.

Future Directions

There are a number of future directions for research on N-(4-bromo-2,6-dimethylphenyl)-2-methylbenzamide. One area of research is the development of more potent and selective HDAC inhibitors. This compound has been shown to inhibit the activity of multiple HDAC isoforms, and more selective inhibitors may have fewer side effects and be more effective in treating cancer. Another area of research is the development of more stable and soluble forms of this compound. This could involve the development of prodrugs or other formulations that improve the stability and solubility of the compound. Finally, this compound could be investigated for its potential use in combination with other anti-cancer drugs, which could improve its efficacy and reduce the risk of drug resistance.

Synthesis Methods

The synthesis of N-(4-bromo-2,6-dimethylphenyl)-2-methylbenzamide involves the reaction of 4-bromo-2,6-dimethylphenylamine with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified using column chromatography or recrystallization. The purity of the product is typically confirmed using NMR spectroscopy and other analytical techniques.

Scientific Research Applications

N-(4-bromo-2,6-dimethylphenyl)-2-methylbenzamide has been extensively researched for its potential use in various scientific applications. One of the most promising applications is in the field of cancer research. This compound has been shown to have potent anti-cancer properties, particularly against breast cancer cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth of cancer cells by disrupting the cell cycle and inducing cell cycle arrest. In addition to its anti-cancer properties, this compound has also been investigated for its potential use in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease.